Cas no 75476-83-4 (Isoquinoline, 7-iodo-)

Isoquinoline, 7-iodo- structure

Product Name:Isoquinoline, 7-iodo-

CAS No:75476-83-4

Molecular Formula:C₉H₆NI

Molecular Weight:255.05464

CID:558932

PubChem ID:12679520

Isoquinoline, 7-iodo- Properties

Names and Identifiers

- Isoquinoline, 7-iodo-
- 7-Iodoisoquinoline
- Isoquinoline, 7-iodo- (9CI)
- EN300-6775164
- DTXSID20506650
- 75476-83-4
- MB09748
- E79793
- SCHEMBL6110764
- BS-51490
- CS-0257791
- DB-350800
- +Expand
- InChIKey： ZNGDFLRMZZGNEM-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6IN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-6H
- SMILES： C1=C2C=CN=CC2=CC(=C1)I

Computed Properties

Exact Mass: 254.95408
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 254.95450g/mol
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89

Isoquinoline, 7-iodo- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G8KA-100mg	Isoquinoline, 7-iodo- (9CI)	75476-83-4	97%	100mg		2024-04-21
A2B Chem LLC	AH56794-100mg	7-Iodoisoquinoline	75476-83-4	97%	100mg	$50.00	2024-04-19
Aaron	AR00G8SM-100mg	Isoquinoline, 7-iodo- (9CI)	75476-83-4	98%	100mg	$61.00
Alichem	A189004108-1g	7-Iodoisoquinoline	75476-83-4	97%	1g	$390.55	2023-09-01
Chemenu	CM258272-1g	7-Iodoisoquinoline	75476-83-4	97%	1g	$422
Enamine	EN300-6775164-0.05g	7-iodoisoquinoline	75476-83-4	95%	0.05g	$315.0
eNovation Chemicals LLC	Y1222281-1g	7-Iodoisoquinoline	75476-83-4	95%	1g	$500
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1328461-100mg	7-Iodoisoquinoline	75476-83-4	98%	100mg	￥587.00	2024-07-28

Isoquinoline, 7-iodo- Related Literature

1. Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†

Manas Ranjan Dash,B. Rajakumar Phys. Chem. Chem. Phys., 2015,17, 3142-3156
2. Engineering solid nanochannels with macrocyclic host–guest chemistry for stimuli responses and molecular separations

Zhao Chen,Qiang He,Xiaowen Deng,Jiehai Peng,Kui Du,Yue Sun Chem. Commun., 2023,59, 1907-1916
3. Enhancement of electroactive β phase crystallization and dielectric constant of PVDF by incorporating GeO2 and SiO2 nanoparticles

Epsita Kar,Navonil Bose,Sukhen Das,Nillohit Mukherjee,Sampad Mukherjee Phys. Chem. Chem. Phys., 2015,17, 22784-22798
4. Kinetic evidence: the rate-determining step for ammonia synthesis over electride-supported Ru catalysts is no longer the nitrogen dissociation step†

Yasukazu Kobayashi,Masaaki Kitano,Shigeki Kawamura Catal. Sci. Technol., 2017,7, 47-50
5. Spectrophotometric study of a titanium(IV)-peroxide-1-(2-pyridylazo)-2-naphthol system in the presence of a non-ionic surfactant

Analyst, 1986,111, 53-56
6. Luminescence studies on substituted niobocene ketene complexes: evidence for thermally activated excited-state processes involving arene torsion

Chem. Commun., 1996, 1221-1222
7. Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†

Hyejin Lee,Sunwoo Kang,Jin Yong Lee,Jong Hwa Jung Soft Matter, 2012,8, 2950-2955
8. Fe/Fe3C modification to effectively achieve high-performance Si–C anode materials†

J. Mater. Chem. A, 2022,10, 23103-23112
9. What causes the anomalous aggregation in pluronic aqueous solutions?†

Kuo-Chih Shih,Zhiqiang Shen,Ying Li,Martin Kröger,Shing-Yun Chang,Hsi-Mei Lai Soft Matter, 2018,14, 7653-7663
10. New aspects of infrared spectrometry

Proc. Soc. Anal. Chem., 1966,3, 136-138

75476-83-4 (Isoquinoline, 7-iodo-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:75476-83-4)Isoquinoline, 7-iodo-

Purity:99%

Quantity:1g

Price($):252